Cas no 946409-19-4 (4-(5-Methyl-1,3,4-oxadiazol-2-yl)benzylamine)

• Product Name: 4-(5-Methyl-1,3,4-oxadiazol-2-yl)benzylamine
• CAS No: 946409-19-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 69634
• PubChem ID: 33589501
• Update Time: 2025-04-18

4-(5-Methyl-1,3,4-oxadiazol-2-yl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methyl-1,3,4-oxadiazol-2-yl)benzylamine
• [4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]methanamine
• AKOS006309804
• 1-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]methanamine
• 4-(5-METHYL-1,3,4-OXADIAZOL-2-YL)-BENZENEMETHANAMINE
• (4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl)methanamine
• DTXSID30652778
• MS-22533
• 946409-19-4
• FT-0756130
• SCHEMBL25975967
• DB-079983

• Inchi： 1S/C10H11N3O/c1-7-12-13-10(14-7)9-4-2-8(6-11)3-5-9/h2-5H,6,11H2,1H3
• InChI Key： SBNUQIHHPTZLSV-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 189.09000
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.18
• Boiling Point: 349.1 °C at 760 mmHg
• Flash Point: 164.9 °C
• Refractive Index: 1.57
• PSA: 64.94000
• LogP: 2.20400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines